Cas no 1006538-45-9 (4-((4-Bromo-1H-pyrazol-1-yl)methyl)benzonitrile)

• Product Name: 4-((4-Bromo-1H-pyrazol-1-yl)methyl)benzonitrile
• CAS No: 1006538-45-9
• MF: C₁₁H₈BrN₃
• MW: 262.105320930481
• CID: 6897199
• PubChem ID: 47060256
• Update Time: 2025-05-11

4-((4-Bromo-1H-pyrazol-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[(4-bromo-1H-pyrazol-1-yl)methyl]benzonitrile
• AKOS006148784
• CS-0305332
• Z729840566
• A1-21230
• 1006538-45-9
• 4-((4-Bromo-1H-pyrazol-1-yl)methyl)benzonitrile
• 4-[(4-bromopyrazol-1-yl)methyl]benzonitrile

• Inchi： 1S/C11H8BrN3/c12-11-6-14-15(8-11)7-10-3-1-9(5-13)2-4-10/h1-4,6,8H,7H2
• InChI Key： JTSYAJZBCLXXMU-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 260.99016Da
• Monoisotopic Mass: 260.99016Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų